Cas no 767260-87-7 (Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-)
767260-87-7 structure
Product Name:Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
CAS No:767260-87-7
MF:C8H15NO2
MW:157.210202455521
CID:550918
PubChem ID:45090256
Update Time:2025-04-19
Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel-
- Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1a,2a,5b)- (9CI)
- Cyclopentanecarboxylic acid, 2-amino-5-methyl-, methyl ester, (1alpha,2alpha,5beta)-
- rel-Methyl (1R,2S,5S)-2-amino-5-methylcyclopentanecarboxylate
- DTXSID201180217
- Cyclopentanecarboxylic acid,2-amino-5-methyl-,methyl ester,(1alpha,2alpha,5beta)-
- 767260-87-7
-
- Inchi: 1S/C8H15NO2/c1-5-3-4-6(9)7(5)8(10)11-2/h5-7H,3-4,9H2,1-2H3/t5-,6-,7+/m1/s1
- InChI Key: BXFHFLNPTDKXAM-QYNIQEEDSA-N
- SMILES: O(C)C([C@@H]1[C@@H](CC[C@H]1C)N)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32000
- LogP: 1.23310
Cyclopentanecarboxylicacid, 2-amino-5-methyl-, methyl ester, (1R,2S,5S)-rel- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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